Cas no 2806718-82-9 (5-bromo-1-(difluoromethyl-d)pyridin-2(1H)-one-3,4,6-d3)

• Product Name: 5-bromo-1-(difluoromethyl-d)pyridin-2(1H)-one-3,4,6-d3
• CAS No: 2806718-82-9
• MF: C₆H₄BrF₂NO
• MW: 228.027514457703
• CID: 6827129
• PubChem ID: 172403881
• Update Time: 2025-02-19

5-bromo-1-(difluoromethyl-d)pyridin-2(1H)-one-3,4,6-d3 Chemical and Physical Properties

Names and Identifiers

• CS-25389
• 5-bromo-1-(difluoromethyl-d)pyridin-2(1H)-one-3,4,6-d3
• 2806718-82-9

• Inchi： 1S/C6H4BrF2NO/c7-4-1-2-5(11)10(3-4)6(8)9/h1-3,6H/i1D,2D,3D,6D
• InChI Key： KMAQQDDPRGOPRF-VTBMLFEUSA-N
• SMILES： BrC1C([2H])=C([2H])C(N(C([2H])(F)F)C=1[2H])=O

Computed Properties

• Exact Mass: 226.96954Da
• Monoisotopic Mass: 226.96954Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų